Cas no 192123-09-4 (Cyclohexane, 1-(bromomethyl)-4-butyl-)

• Product Name: Cyclohexane, 1-(bromomethyl)-4-butyl-
• CAS No: 192123-09-4
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5285522
• Update Time: 2025-11-01

Cyclohexane, 1-(bromomethyl)-4-butyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-4-butyl-

• Inchi： 1S/C11H21Br/c1-2-3-4-10-5-7-11(9-12)8-6-10/h10-11H,2-9H2,1H3
• InChI Key： MVMZKLKIUWBNCA-UHFFFAOYSA-N
• SMILES： C1(CBr)CCC(CCCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Cyclohexane, 1-(bromomethyl)-4-butyl-

Recent Advances in the Application of Cyclohexane, 1-(bromomethyl)-4-butyl- (CAS: 192123-09-4) in Chemical Biology and Pharmaceutical Research

Cyclohexane, 1-(bromomethyl)-4-butyl- (CAS: 192123-09-4) is a brominated cyclohexane derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures for bioactive molecules. Recent studies have explored its utility in various synthetic pathways, highlighting its role in the development of novel therapeutic agents.

One of the key areas of research involving Cyclohexane, 1-(bromomethyl)-4-butyl- is its application in the synthesis of small-molecule inhibitors targeting specific enzymes or protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of potent inhibitors for kinases involved in inflammatory pathways. The bromomethyl group in the compound allows for efficient functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

In addition to its role in inhibitor design, Cyclohexane, 1-(bromomethyl)-4-butyl- has been investigated for its potential in prodrug development. Researchers have utilized its reactive bromine moiety to conjugate with drug molecules, creating prodrugs with improved pharmacokinetic properties. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters reported the successful conjugation of this compound with an anticancer agent, resulting in a prodrug that exhibited enhanced tumor-targeting capabilities and reduced systemic toxicity.

Another notable application of Cyclohexane, 1-(bromomethyl)-4-butyl- is in the field of chemical biology, where it has been employed as a building block for the synthesis of fluorescent probes and molecular tags. These probes are used to study biological processes such as protein localization and enzyme activity in live cells. A 2022 publication in Chemical Communications highlighted the use of this compound in the development of a novel fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments, providing valuable insights into oxidative stress-related diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Cyclohexane, 1-(bromomethyl)-4-butyl-. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, as reported in a 2023 study in Organic Process Research & Development. The study introduced a more sustainable and efficient synthesis route, reducing the environmental impact and improving the yield of the compound.

In conclusion, Cyclohexane, 1-(bromomethyl)-4-butyl- (CAS: 192123-09-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, coupled with its potential in drug discovery and probe development, makes it a compound of significant interest. Future research is expected to further explore its applications, particularly in the design of next-generation therapeutics and diagnostic tools.